Cas no 854778-31-7 ((4-fluoro-3-methoxyphenyl)boronic acid)

• Product Name: (4-fluoro-3-methoxyphenyl)boronic acid
• CAS No: 854778-31-7
• MF: C₇H₈BFO₃
• MW: 169.946025848389
• MDL: MFCD08056358
• CID: 720296
• PubChem ID: 44558185
• Update Time: 2025-11-02

(4-fluoro-3-methoxyphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-methoxyphenylboronic acid
• 4-Fluoro-3-methoxyphenylboronic Acid (contains varying amounts of Anhydride)
• 4-Fluoro-3-methoxybenzeneboronic acid
• (4-Fluoro-3-methoxyphenyl)boronic acid
• Boronic acid,B-(4-fluoro-3-methoxyphenyl)-
• 4-Fluoro-3-methoxybenzeneboronic Acid (contains varying amounts of Anhydride)
• B-(4-Fluoro-3-methoxyphenyl)boronic acid (ACI)
• Boronic acid, (4-fluoro-3-methoxyphenyl)- (9CI)
• 3-Methoxy-4-fluorophenylboronic acid
• 4-Fluoro-5-methoxyphenylboronic acid
• 3-Methoxy4-fluorophenylboronic acid
• FW899DDX6U
• DB-028887
• EN300-332846
• (4-fluoro-3-methoxyphenyl)boronicacid
• F0919
• 4-fluoro-3-methoxyphenyl boronic acid
• AKOS006221154
• (4-Fluoro-3-methoxy-phenyl)boronic acid
• MFCD08056358
• Boronic acid, B-(4-fluoro-3-methoxyphenyl)-
• SY024566
• CS-W003444
• Z1741976235
• Boronic acid, (4-fluoro-3-methoxyphenyl)-
• DS-1029
• J-515375
• DTXSID60659396
• (4-fluoro-3-methoxyphenyl)boronic acid, AldrichCPR
• LUJMSRVFSBMEOY-UHFFFAOYSA-N
• SCHEMBL22471
• UNII-FW899DDX6U
• 854778-31-7
• B-(4-Fluoro-3-methoxyphenyl)boronic acid
• (4-fluoro-3-methoxyphenyl)boronic acid

• MDL： MFCD08056358
• Inchi： 1S/C7H8BFO3/c1-12-7-4-5(8(10)11)2-3-6(7)9/h2-4,10-11H,1H3
• InChI Key： LUJMSRVFSBMEOY-UHFFFAOYSA-N
• SMILES： FC1C(OC)=CC(B(O)O)=CC=1

Computed Properties

• Exact Mass: 170.05500
• Monoisotopic Mass: 170.0550524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Color/Form: No data available
• Melting Point: 188-195°C
• Boiling Point: 318.1℃ at 760 mmHg
• Flash Point: 146.2±30.7 °C
• PSA: 49.69000
• LogP: -0.48590

(4-fluoro-3-methoxyphenyl)boronic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (4-fluoro-3-methoxyphenyl)boronic acid

Recent Advances in the Application of (4-Fluoro-3-methoxyphenyl)boronic Acid (CAS: 854778-31-7) in Chemical Biology and Pharmaceutical Research

The compound (4-fluoro-3-methoxyphenyl)boronic acid (CAS: 854778-31-7) has recently garnered significant attention in the fields of chemical biology and pharmaceutical research due to its versatile applications in drug discovery, bioconjugation, and materials science. This boronic acid derivative is particularly valued for its ability to form reversible covalent bonds with diols and other nucleophiles, making it a critical building block in the development of targeted therapeutics and diagnostic tools. Recent studies have highlighted its role in the synthesis of novel kinase inhibitors, proteolysis-targeting chimeras (PROTACs), and as a key intermediate in the preparation of boron-containing pharmaceuticals.

One of the most notable applications of (4-fluoro-3-methoxyphenyl)boronic acid is in the field of Suzuki-Miyaura cross-coupling reactions, where it serves as a crucial reagent for the construction of biaryl scaffolds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent BTK inhibitors, which are currently under investigation for the treatment of B-cell malignancies. The study reported that the incorporation of this boronic acid derivative significantly improved the selectivity and pharmacokinetic properties of the resulting inhibitors, underscoring its importance in medicinal chemistry.

In addition to its role in small-molecule drug development, (4-fluoro-3-methoxyphenyl)boronic acid has also been explored for its potential in bioconjugation strategies. A recent publication in ACS Chemical Biology detailed its use in the site-specific modification of antibodies and other biologics, enabling the development of next-generation antibody-drug conjugates (ADCs). The researchers utilized the boronic acid moiety to achieve selective labeling of glycoproteins under mild conditions, offering a promising alternative to traditional conjugation methods that often require harsh reaction conditions.

Furthermore, the compound has shown promise in the emerging field of boron neutron capture therapy (BNCT). A 2024 study in the European Journal of Medicinal Chemistry reported the synthesis of boron-rich derivatives using (4-fluoro-3-methoxyphenyl)boronic acid as a precursor. These derivatives exhibited enhanced tumor-targeting capabilities and improved stability, making them attractive candidates for BNCT applications. The study also highlighted the compound's favorable toxicity profile, which is critical for clinical translation.

Despite these advancements, challenges remain in the large-scale production and purification of (4-fluoro-3-methoxyphenyl)boronic acid. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce costs. A 2023 patent application disclosed a novel catalytic system for the efficient preparation of this boronic acid, addressing some of the scalability issues previously encountered. These developments are expected to facilitate broader adoption of the compound in both academic and industrial settings.

In conclusion, (4-fluoro-3-methoxyphenyl)boronic acid (CAS: 854778-31-7) continues to be a valuable tool in chemical biology and pharmaceutical research. Its unique reactivity profile and versatility make it indispensable for the development of innovative therapeutics and diagnostic agents. Ongoing research efforts are likely to uncover new applications and further solidify its position as a cornerstone of modern drug discovery.